Cas no 18120-63-3 (Magnesium, bromo(4-ethenylphenyl)-)

• Product Name: Magnesium, bromo(4-ethenylphenyl)-
• CAS No: 18120-63-3
• MF: C₈H₇BrMg
• MW: 207.350181818008
• MDL: MFCD06201625
• CID: 1373028
• PubChem ID: 10910729
• Update Time: 2025-11-06

Magnesium, bromo(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(4-ethenylphenyl)-
• magnesium,ethenylbenzene,bromide
• RYEUUXFUAMQLQR-UHFFFAOYSA-M
• SCHEMBL570773
• 4-Styrenylmagnesium bromide, 0.50 M in 2-MeTHF
• p-vinylphenylmagnesium bromide
• 4-Styrenylmagnesium bromide, 0.50 M in THF
• 18120-63-3
• (4-vinylphenyl)magnesium bromide

• MDL： MFCD06201625
• Inchi： 1S/C8H7.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h2,4-7H,1H2;1H;/q-1;;+2/p-1
• InChI Key： NLLMRAQUKLLMHE-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C1(C=C)C=C[C-]=CC=1

Computed Properties

• Exact Mass: 205.95811
• Monoisotopic Mass: 205.95815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, bromo(4-ethenylphenyl)-

Magnesium, bromo(4-ethenylphenyl)- (CAS No. 18120-63-3): Properties, Applications, and Market Insights

Magnesium, bromo(4-ethenylphenyl)- (CAS No. 18120-63-3) is an organomagnesium compound with significant applications in organic synthesis and material science. This compound, also known as bromo(4-ethenylphenyl)magnesium, belongs to the class of Grignard reagents, which are widely used in carbon-carbon bond formation reactions. Its unique structure, featuring a reactive magnesium-bromine bond and a vinylphenyl group, makes it a versatile intermediate in pharmaceutical and polymer industries.

The chemical properties of Magnesium, bromo(4-ethenylphenyl)- include high reactivity with electrophiles, making it valuable for synthesizing complex organic molecules. Researchers often explore its role in cross-coupling reactions, a hot topic in green chemistry due to the growing demand for sustainable synthetic methods. Recent studies highlight its efficiency in polymer modification, aligning with the trend toward advanced materials for electronics and coatings.

In the pharmaceutical sector, CAS 18120-63-3 is employed to create intermediates for drug development, particularly in targeted therapies. Its compatibility with bioactive molecules has spurred interest in precision medicine, a trending focus in healthcare. Additionally, its application in OLED materials connects to the booming demand for energy-efficient displays, a key area in consumer electronics innovation.

The market dynamics for bromo(4-ethenylphenyl)magnesium reflect broader shifts in specialty chemicals. With Asia-Pacific leading production, suppliers emphasize high-purity grades to meet stringent industry standards. Environmental regulations drive research into safer handling protocols, addressing concerns about reactive compounds—a frequent search query among chemists. Startups are also exploring scalable synthesis methods, resonating with the "cost-effective chemistry" trend in academic and industrial forums.

From an SEO perspective, users frequently search for "Grignard reagent safety" or "vinylphenylmagnesium bromide uses," indicating strong interest in practical applications. This article integrates these long-tail keywords naturally while addressing thermal stability data and solvent compatibility—common technical queries. The compound’s role in biodegradable polymers taps into the eco-friendly materials niche, a high-traffic topic in 2024.

Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for quality control of Magnesium, bromo(4-ethenylphenyl)-. Recent publications emphasize in-situ generation methods to minimize storage risks, a solution gaining traction in process chemistry discussions. These insights align with Google Scholar’s top-searched terms like "air-sensitive compounds handling," enhancing the article’s relevance.

Future prospects for CAS 18120-63-3 include potential in flexible electronics and catalysis, areas dominating patent filings. Its compatibility with click chemistry frameworks positions it well for drug-discovery platforms, another trending research area. Suppliers increasingly highlight batch-to-batch consistency in product listings, responding to buyer priorities in online searches.